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Compound of Interest

Compound Name: Solven

Cat. No.: B1681051

Step 1: Waste Identification and Segregation

The first crucial step is the correct identification and segregation of solvent waste. Mixing
different types of waste can increase disposal costs and create safety hazards.[3]

o Characterize the Waste: Treat all waste chemical solids, liquids, or containerized gases as
hazardous unless confirmed otherwise by your institution's Environmental Health and Safety
(EHS) department.[3] A chemical is considered waste when it is no longer intended for use.

[3]

o Segregate by Type: Do not mix different types of solvents or waste streams.[3][4] At a
minimum, separate waste into the following categories:

o Halogenated Solvents: Contain fluorine, chlorine, bromine, or iodine (e.g., chloroform,
dichloromethane).

o Non-Halogenated Solvents: Lack halogens (e.g., methanol, acetone, ethanol, hexanes,
toluene).[5] Keeping these separate is cost-effective, as disposing of non-halogenated
waste is less expensive.[5][6]

o Agueous Waste: Dilute acid and base solutions may sometimes be neutralized and
disposed of down the drain with large amounts of water, provided they have a pH between
7-9 and contain no metal or solvent contamination.[7] However, concentrated acids and
bases must be collected as hazardous waste.[7][8] Always check institutional guidelines
before any drain disposal.
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e Avoid Mixing: Never mix hazardous waste with non-hazardous waste.[3] Keep acids and
bases separate, and do not combine oxidizing agents with organic compounds.[9]

Step 2: Container Selection and Labeling
Proper containment is non-negotiable for safety and compliance.[2]

o Choose Appropriate Containers: Use containers that are chemically resistant and in good
condition, with no leaks or cracks.[7][10] Plastic containers are often preferred.[11] For
flammable liquids, approved flammable liquid storage cabinets and safety cans may be
necessary.[6][12] The original container is often a good choice if it's in good condition.[9]

» Proper Labeling: Clearly label every waste container.[2] The label should include:

o

The words "Hazardous Waste".[6][10]

[¢]

The full chemical name(s) of the contents in English (no abbreviations or formulas).[10]

[¢]

The estimated percentages of each solvent if it's a mixture.[8]

o

The accumulation start date (the date waste was first added).[2][11]

o Keep Containers Closed: Waste containers must be kept tightly capped at all times, except
when adding waste.[3][7][10] This prevents the escape of vapors.[5][8]

 Fill Level: Do not fill containers to the top. A good practice is to fill them only to about 80%
capacity to allow for expansion.[13][14]

Step 3: Waste Accumulation and Storage
Designated storage areas are required for accumulating hazardous waste before pickup.

o Satellite Accumulation Areas (SAA): Hazardous waste must be stored in a designated SAA
at or near the point of generation.[9][11]

o Secondary Containment: Use secondary containment (such as a tray or tub) for all liquid
hazardous waste to contain potential spills.[7]
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e Segregate Incompatibles: Store incompatible wastes separately within the SAA to prevent
violent reactions.[7][9]

o Storage Limits: Adhere to strict quantity limits for waste stored in the lab. These limits are in
place to minimize risk.

Step 4: Arranging for Disposal

Hazardous waste must be disposed of through your institution's designated hazardous waste
program, often managed by the EHS department.[3]

o Schedule a Pickup: Request a waste pickup from EHS when containers are full or as you
approach storage time limits.[7][15] Do not transport hazardous waste yourself.[3]

o Disposal Methods: Professional hazardous waste services use several methods for final
disposal, including:

o Recycling: Many industrial solvents can be re-processed and reused, reducing costs and
environmental impact.[1][5]

o Incineration: High-temperature incineration can convert solvents into less harmful
byproducts.[1]

o Chemical Treatment: Processes can be used to neutralize hazardous components.[1]

Quantitative Disposal Guidelines

The following table summarizes common quantitative limits for hazardous waste management
in a laboratory setting. Note that specific limits may vary by institution and local regulations.
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Guideline Limit Citation(s)

55 gallons of hazardous waste
Maximum Storage Volume per Satellite Accumulation [3][11]
Area (SAA)

1 quart of liquid or 1 kg of solid
Acutely Hazardous Waste ) [11]
"P-listed"” waste per SAA

] ] Fill only to 80% of the
Container Fill Level ) ) [13]
container's capacity

] o Up to 12 months, as long as
Storage Time Limit o [11]
volume limits are not exceeded

Containers must be removed
Removal After Full from the SAA within 3 days [O][11]

after becoming full

Permissible only for dilute
o agueous solutions with a pH
Drain Disposal pH . [7]
between 7 and 9 (institution-

specific)

Prohibited Disposal Practices

* NEVER pour organic solvents down the drain. This is prohibited by law.[3][8]
 NEVER dispose of hazardous waste by evaporation in a fume hood or otherwise.[3]

 NEVER dispose of hazardous waste in the regular trash.[7]

Solvent Disposal Workflow

The following diagram illustrates the logical steps and decision points in the proper disposal of
laboratory solvent waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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